(2E,4E,6Z,8E,10E,12R,13R,14E,16S)-13-Hydroxy-N-[(2S)-1-hydroxypropan-2-yl]-2,10,12,14,16-pentamethyl-18-phenyloctadeca-2,4,6,8,10,14-hexaenamide
(2E,4E,6Z,8E,10E,12R,13R,14E,16S)-13-Hydroxy-N-[(2S)-1-hydroxypropan-2-yl]-2,10,12,14,16-pentamethyl-18-phenyloctadeca-2,4,6,8,10,14-hexaenamide
Brand Name:
Vulcanchem
CAS No.:
135383-02-7
VCID:
VC0237195
InChI:
InChI=1S/C32H45NO3/c1-24(15-11-8-7-9-12-16-26(3)32(36)33-29(6)23-34)21-27(4)31(35)28(5)22-25(2)19-20-30-17-13-10-14-18-30/h7-18,21-22,25,27,29,31,34-35H,19-20,23H2,1-6H3,(H,33,36)/b8-7-,12-9+,15-11+,24-21+,26-16+,28-22+/t25-,27+,29-,31+/m0/s1
SMILES:
CC(CCC1=CC=CC=C1)C=C(C)C(C(C)C=C(C)C=CC=CC=CC=C(C)C(=O)NC(C)CO)O
Molecular Formula:
C13H10BrNO
Molecular Weight:
491.7 g/mol
(2E,4E,6Z,8E,10E,12R,13R,14E,16S)-13-Hydroxy-N-[(2S)-1-hydroxypropan-2-yl]-2,10,12,14,16-pentamethyl-18-phenyloctadeca-2,4,6,8,10,14-hexaenamide
CAS No.: 135383-02-7
Main Products
VCID: VC0237195
Molecular Formula: C13H10BrNO
Molecular Weight: 491.7 g/mol
![(2E,4E,6Z,8E,10E,12R,13R,14E,16S)-13-Hydroxy-N-[(2S)-1-hydroxypropan-2-yl]-2,10,12,14,16-pentamethyl-18-phenyloctadeca-2,4,6,8,10,14-hexaenamide - 135383-02-7](/images/no_structure.jpg)
| CAS No. | 135383-02-7 |
|---|---|
| Product Name | (2E,4E,6Z,8E,10E,12R,13R,14E,16S)-13-Hydroxy-N-[(2S)-1-hydroxypropan-2-yl]-2,10,12,14,16-pentamethyl-18-phenyloctadeca-2,4,6,8,10,14-hexaenamide |
| Molecular Formula | C13H10BrNO |
| Molecular Weight | 491.7 g/mol |
| IUPAC Name | (2E,4E,6Z,8E,10E,12R,13R,14E,16S)-13-hydroxy-N-[(2S)-1-hydroxypropan-2-yl]-2,10,12,14,16-pentamethyl-18-phenyloctadeca-2,4,6,8,10,14-hexaenamide |
| Standard InChI | InChI=1S/C32H45NO3/c1-24(15-11-8-7-9-12-16-26(3)32(36)33-29(6)23-34)21-27(4)31(35)28(5)22-25(2)19-20-30-17-13-10-14-18-30/h7-18,21-22,25,27,29,31,34-35H,19-20,23H2,1-6H3,(H,33,36)/b8-7-,12-9+,15-11+,24-21+,26-16+,28-22+/t25-,27+,29-,31+/m0/s1 |
| Standard InChIKey | LCADVYTXPLBAGB-MITGVDIXSA-N |
| Isomeric SMILES | C[C@@H](CCC1=CC=CC=C1)/C=C(\C)/[C@@H]([C@H](C)/C=C(\C)/C=C/C=C\C=C\C=C(/C)\C(=O)N[C@@H](C)CO)O |
| SMILES | CC(CCC1=CC=CC=C1)C=C(C)C(C(C)C=C(C)C=CC=CC=CC=C(C)C(=O)NC(C)CO)O |
| Canonical SMILES | CC(CCC1=CC=CC=C1)C=C(C)C(C(C)C=C(C)C=CC=CC=CC=C(C)C(=O)NC(C)CO)O |
| Synonyms | stipiamide |
| PubChem Compound | 6436010 |
| Last Modified | Nov 11 2021 |
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